Cas no 65476-23-5 (3-(Oxiran-2-ylmethoxy)benzoDisoxazole)

• Product Name: 3-(Oxiran-2-ylmethoxy)benzoDisoxazole
• CAS No: 65476-23-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD09998233
• CID: 3180119
• PubChem ID: 13238747
• Update Time: 2025-10-13

3-(Oxiran-2-ylmethoxy)benzoDisoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE, 3-(OXIRANYLMETHOXY)-
• CS-0171433
• 3-(OXIRAN-2-YLMETHOXY)-1,2-BENZOXAZOLE
• MFCD09998233
• AR2762
• AKOS006302163
• 65476-23-5
• 3-(OXIRAN-2-YLMETHOXY)BENZO[D]ISOXAZOLE
• AS-45434
• 3-(Oxiran-2-ylmethoxy)benzoDisoxazole

• MDL： MFCD09998233
• Inchi： 1S/C10H9NO3/c1-2-4-9-8(3-1)10(11-14-9)13-6-7-5-12-7/h1-4,7H,5-6H2
• InChI Key： VDKDXDWRTWABCC-UHFFFAOYSA-N
• SMILES： O1CC1COC1C2C=CC=CC=2ON=1

Computed Properties

• Exact Mass: 191.058243149Da
• Monoisotopic Mass: 191.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Color/Form: Solid
• Melting Point: 74-75 °C

3-(Oxiran-2-ylmethoxy)benzoDisoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 3-(Oxiran-2-ylmethoxy)benzoDisoxazole

3-(Oxiran-2-ylmethoxy)benzoDisoxazole: A Comprehensive Overview

The compound 3-(Oxiran-2-ylmethoxy)benzoDisoxazole, identified by the CAS number 65476-23-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoDisoxazoles, which are known for their unique structural properties and versatile reactivity. The integration of the oxirane (epoxide) group into the molecule introduces additional functional complexity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzoDisoxazoles in drug discovery, particularly due to their ability to act as scaffolds for bioactive molecules. The benzoDisoxazole core is renowned for its stability and ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions. The substitution of an oxirane moiety at the 3-position further enhances the molecule's reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of 3-(Oxiran-2-ylmethoxy)benzoDisoxazole typically involves multi-step processes that leverage modern synthetic methodologies. One common approach is the coupling reaction between a substituted benzoDisoxazole derivative and an epoxide precursor. This process often requires precise control over reaction conditions, including temperature and solvent selection, to ensure high yields and product purity. Researchers have also explored alternative routes, such as microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product quality.

In terms of physical properties, 3-(Oxiran-2-ylmethoxy)benzoDisoxazole exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials or as fluorescent markers in biological assays.

The application of this compound extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in polymer chemistry, where it serves as a building block for constructing advanced materials with tailored properties. For instance, researchers have successfully incorporated this compound into polymeric networks to enhance mechanical strength and thermal stability. Additionally, its epoxide group enables it to participate in ring-opening polymerization reactions, further expanding its versatility.

In the pharmaceutical sector, 3-(Oxiran-2-ylmethoxy)benzoDisoxazole has shown potential as a lead compound for developing new drug candidates. Its ability to act as a template for bioisosterism has been exploited in designing molecules with improved pharmacokinetic profiles. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that under aerobic conditions, 3-(Oxiran-2-ylmethoxy)benzoDisoxazole undergoes biodegradation at a moderate rate, suggesting that it poses minimal long-term risks to ecosystems when properly managed. However, further investigations are required to fully understand its environmental fate and toxicity profile.

In conclusion, 3-(Oxiran-2-ylmethoxy)benzoDisoxazole, with its unique structural features and diverse functional groups, represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a versatile building block. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.